Cas no 1248279-27-7 (4-(prop-2-yn-1-yl)morpholine-3,5-dione)

• Product Name: 4-(prop-2-yn-1-yl)morpholine-3,5-dione
• CAS No: 1248279-27-7
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD14631778
• CID: 4580817
• PubChem ID: 60976984
• Update Time: 2025-10-30

4-(prop-2-yn-1-yl)morpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-yn-1-yl)morpholine-3,5-dione
• 3,5-Morpholinedione, 4-(2-propyn-1-yl)-

• MDL： MFCD14631778
• Inchi： 1S/C7H7NO3/c1-2-3-8-6(9)4-11-5-7(8)10/h1H,3-5H2
• InChI Key： VMUXUOCPGUTFBG-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(=O)COCC1=O

Computed Properties

• Exact Mass: 153.043
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2

Additional information on 4-(prop-2-yn-1-yl)morpholine-3,5-dione

4-(Prop-2-Yn-1-Yl)Morpholine-3,5-Dione: A Comprehensive Overview

The compound 4-(prop-2-yn-1-yl)morpholine-3,5-dione, with the CAS number 1248279-27-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery, polymer synthesis, and advanced materials. In this article, we will delve into the properties, synthesis, and recent advancements in the research of 4-(prop-2-yn-1-yl)morpholine-3,5-dione, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of 4-(prop-2-yne mopholine dione) consists of a morpholine ring system with two ketone groups at positions 3 and 5. The presence of a propargyl group (-C≡CCH3) at position 4 introduces a unique reactivity profile to the molecule. This structure makes it highly versatile for various chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of complex organic molecules, particularly in the context of drug development.

One of the most intriguing aspects of morpholine dione derivatives is their ability to undergo cycloaddition reactions. The propargyl group in 4-(propargyl)morpholine dione can participate in [2+π] cycloadditions with electron-deficient alkenes or alkynes, leading to the formation of novel ring systems. These reactions are not only efficient but also provide access to highly functionalized molecules that are difficult to synthesize through traditional methods.

In terms of synthesis, researchers have developed several routes to prepare morpholine dione derivatives. One common approach involves the oxidation of morpholine derivatives using oxidizing agents such as potassium permanganate or Jones reagent. The introduction of the propargyl group can be achieved through alkylation or coupling reactions, depending on the desired regiochemistry. Recent advancements in catalytic methods have further streamlined these processes, making them more efficient and scalable for industrial applications.

The application of 4-(propargyl)morpholine dione extends beyond organic synthesis. Its ability to act as a precursor for polymerizable monomers has been explored in recent studies. By incorporating this compound into polymer networks, researchers have demonstrated enhanced mechanical properties and thermal stability compared to conventional polymers. This makes it a promising candidate for use in high-performance materials such as adhesives, coatings, and electronic devices.

In addition to its chemical versatility, morpholine dione derivatives have shown potential in biological systems. Preclinical studies suggest that certain derivatives may exhibit anti-inflammatory or anti-cancer properties due to their ability to modulate key cellular pathways. While further research is needed to fully understand their pharmacological profiles, these findings underscore the importance of continued investigation into this class of compounds.

The study of CAS No 1248279-27-7 has also contributed to our understanding of supramolecular chemistry. The molecule's ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for self-assembling systems. Recent experiments have demonstrated its role as a building block in the construction of nanostructured materials with applications in drug delivery and sensing technologies.

In conclusion, 4-(propargyl)morpholine dione, with its unique structure and diverse reactivity, represents a valuable tool in contemporary chemistry. Its applications span from organic synthesis and polymer science to materials development and biomedicine. As research continues to uncover new facets of this compound's potential, it is likely that CAS No 1248279-27_7 will play an increasingly important role in advancing both academic and industrial endeavors.